Cas no 1350988-89-4 (1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid)

1-(1H-Indole-3-carbonyl)azetidine-3-carboxylic acid is a heterocyclic compound featuring an indole moiety linked to an azetidine ring via a carbonyl group, with a carboxylic acid functional group at the 3-position of the azetidine. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The azetidine ring contributes to conformational rigidity, while the indole and carboxylic acid groups offer sites for further derivatization. Its well-defined stereochemistry and functional group compatibility enhance its utility in drug discovery, particularly for targeting protein-protein interactions or enzyme inhibition. The compound is suitable for use in peptide mimetics and small-molecule probe development.
1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid structure
1350988-89-4 structure
Product Name:1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid
CAS No:1350988-89-4
MF:C13H12N2O3
MW:244.245983123779
MDL:MFCD22587873
CID:4586460
PubChem ID:71300283
Update Time:2025-06-09

1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-indol-3-ylcarbonyl)azetidine-3-carboxylic acid
    • 3-Azetidinecarboxylic acid, 1-(1H-indol-3-ylcarbonyl)-
    • 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid
    • MDL: MFCD22587873
    • Inchi: 1S/C13H12N2O3/c16-12(15-6-8(7-15)13(17)18)10-5-14-11-4-2-1-3-9(10)11/h1-5,8,14H,6-7H2,(H,17,18)
    • InChI Key: KXENIKRXJHZJTC-UHFFFAOYSA-N
    • SMILES: N1(C(C2C3=C(NC=2)C=CC=C3)=O)CC(C(O)=O)C1

1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H115361-100mg
1-(1H-Indol-3-ylcarbonyl)azetidine-3-carboxylic Acid
1350988-89-4
100mg
$ 95.00 2022-06-04
TRC
H115361-500mg
1-(1H-Indol-3-ylcarbonyl)azetidine-3-carboxylic Acid
1350988-89-4
500mg
$ 340.00 2022-06-04
TRC
H115361-1g
1-(1H-Indol-3-ylcarbonyl)azetidine-3-carboxylic Acid
1350988-89-4
1g
$ 550.00 2022-06-04
Chemenu
CM561921-100mg
1-(1H-Indol-3-ylcarbonyl)azetidine-3-carboxylic acid
1350988-89-4 97%
100mg
$221 2023-03-27
Chemenu
CM561921-250mg
1-(1H-Indol-3-ylcarbonyl)azetidine-3-carboxylic acid
1350988-89-4 97%
250mg
$318 2023-03-27
Chemenu
CM561921-1g
1-(1H-Indol-3-ylcarbonyl)azetidine-3-carboxylic acid
1350988-89-4 97%
1g
$843 2023-03-27
Enamine
EN300-235508-0.05g
1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid
1350988-89-4 95%
0.05g
$647.0 2024-06-19
Enamine
EN300-235508-0.1g
1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid
1350988-89-4 95%
0.1g
$678.0 2024-06-19
Enamine
EN300-235508-0.25g
1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid
1350988-89-4 95%
0.25g
$708.0 2024-06-19
Enamine
EN300-235508-0.5g
1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid
1350988-89-4 95%
0.5g
$739.0 2024-06-19

Additional information on 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid

1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1350988-89-4, commonly referred to as 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with an azetidine ring, making it a promising candidate for various applications in drug discovery and material science.

1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid exhibits a complex yet elegant molecular architecture. The indole group, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its aromaticity and stability. This group is connected to an azetidine ring, a four-membered cyclic amine, which introduces rigidity and potential sites for functionalization. The carboxylic acid group further enhances the compound's versatility by providing opportunities for additional chemical modifications.

Recent studies have highlighted the potential of 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development.

The synthesis of 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. A common approach involves the coupling of an indole derivative with an azetidine precursor under mild conditions. This method ensures high yields and maintains the integrity of the sensitive functional groups present in the molecule. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have also been employed to optimize the production process.

In addition to its pharmacological applications, 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid has shown promise in materials science. Its rigid structure and functional groups make it an ideal candidate for the development of advanced materials such as coordination polymers and supramolecular assemblies. A 2023 study in *Chemical Communications* reported that this compound can serve as a building block for self-assembled monolayers with unique electronic properties.

The biological activity of 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid is influenced by its ability to interact with biomolecules through non-covalent interactions such as hydrogen bonding and π–π stacking. These interactions play a crucial role in determining the compound's bioavailability, selectivity, and efficacy. Computational studies using molecular docking and dynamics simulations have provided valuable insights into these interactions, enabling researchers to design more effective derivatives.

Despite its potential, the development of 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid into a clinically relevant drug faces several challenges. Issues such as poor solubility, rapid metabolism, and off-target effects need to be addressed through careful optimization of the molecule's structure. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(1H-indole-3-carbonyl)azetidine-3-carboxylic acid (CAS No. 1350988-89-4) is a versatile molecule with significant implications in drug discovery and materials science. Its unique structure, combined with recent advances in synthesis and biological characterization, positions it as a valuable tool for addressing unmet needs in medicine and technology. Continued research into this compound will undoubtedly yield new insights and applications in the years to come.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm